Cas no 6069-30-3 (2-bromo-5-methoxy-4-[(4-methylbenzyl)oxy]benzaldehyde)

• Product Name: 2-bromo-5-methoxy-4-[(4-methylbenzyl)oxy]benzaldehyde
• CAS No: 6069-30-3
• MF: C₁₆H₁₅BrO₃
• MW: 335.192504167557
• CID: 1625008
• PubChem ID: 879078
• Update Time: 2025-04-21

2-bromo-5-methoxy-4-[(4-methylbenzyl)oxy]benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-bromo-5-methoxy-4-[(4-methylbenzyl)oxy]benzaldehyde
• SMR000194057
• CHEMBL1487212
• AKOS000369978
• CS-0118281
• 2-bromo-5-methoxy-4-[(4-methylphenyl)methoxy]benzaldehyde
• Cambridge id 6069303
• CBMicro_044075
• MLS000572558
• STL353687
• HMS2492M05
• BIM-0044038.P001
• DTXSID40358158
• 6069-30-3
• 340216-57-1

• Inchi： 1S/C16H15BrO3/c1-11-3-5-12(6-4-11)10-20-16-8-14(17)13(9-18)7-15(16)19-2/h3-9H,10H2,1-2H3
• InChI Key： OEFMEZNPKYBIKX-UHFFFAOYSA-N
• SMILES： BrC1C(C=O)=CC(=C(C=1)OCC1C=CC(C)=CC=1)OC

Computed Properties

• Exact Mass: 334.02045
• Monoisotopic Mass: 334.02046g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53